Cas no 2197522-29-3 (4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine)

• Product Name: 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine
• CAS No: 2197522-29-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5325699
• Update Time: 2025-05-20

4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(6-methylpyridazin-3-yl)oxy]oxolan-3-amine
• 4-(6-methylpyridazin-3-yl)oxyoxolan-3-amine
• 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine

• Inchi： 1S/C9H13N3O2/c1-6-2-3-9(12-11-6)14-8-5-13-4-7(8)10/h2-3,7-8H,4-5,10H2,1H3
• InChI Key： UHOTZLQEAPDJLH-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)N)OC1=CC=C(C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: -0.6
• Topological Polar Surface Area: 70.3

Additional information on 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine

Introduction to 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine (CAS No: 2197522-29-3)

4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 2197522-29-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine incorporates a pyridazine core, which is a nitrogen-containing heterocycle known for its role in various pharmacophores. The presence of a methylpyridazine moiety at the 6-position enhances the compound's electronic properties, influencing its interactions with biological targets. The oxolane ring, an oxygen-containing five-membered heterocycle, introduces additional conformational flexibility, which can be critical for binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine with biological macromolecules. Studies suggest that the compound's unique structural features may facilitate interactions with enzymes and receptors involved in metabolic pathways, inflammation, and other therapeutic areas. The amine functional group at the 3-position of the oxolane ring is particularly noteworthy, as it can participate in hydrogen bonding and ionic interactions, enhancing binding stability.

In the context of modern drug discovery, 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine has been investigated for its potential role in modulating key signaling pathways. For instance, preliminary studies indicate that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and neurodegenerative disorders. The methylpyridazine moiety has been shown to be a versatile scaffold for designing molecules with enhanced pharmacokinetic properties, including improved solubility and metabolic stability.

The synthesis of 4-[(6-Methylpyridazin-3-yl)oxy]oxolan-3-amine presents unique challenges due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the oxolane ring efficiently. These techniques not only improve yield but also allow for the introduction of diverse substituents at strategic positions within the molecule. Such synthetic flexibility is crucial for generating libraries of analogs for high-throughput screening (HTS), a cornerstone of modern drug discovery.

Biological evaluation of 4-(6-Methylpyridazin-3-yloxy)oxolan - 3 - amine has revealed promising activities in several disease models. In particular, its interaction with nuclear receptors such as peroxisome proliferator activator receptors (PPARs) has been explored. PPARs are transcription factors involved in lipid metabolism, inflammation, and glucose homeostasis, making them attractive targets for therapeutic intervention. The ability of this compound to modulate PPAR activity could have implications for treating metabolic syndromes and related conditions.

The role of 4-(6-methylpyridazin - 3 - yloxy)oxolan - 3 - amine in addressing unmet medical needs is further underscored by its potential to interact with bacterial enzymes involved in antibiotic resistance mechanisms. In an era where antibiotic resistance poses a significant global health threat, compounds that can disrupt bacterial survival pathways are highly sought after. Preliminary data suggest that derivatives of this molecule may inhibit key bacterial enzymes without compromising human cell function, offering a promising lead for novel antibiotics.

The development of novel pharmaceutical agents often requires optimization across multiple parameters, including potency, selectivity, pharmacokinetics, and safety. Computational tools such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in guiding this optimization process for 4-(6-methylpyridazin - 3 - yloxy)oxolan - 3 - amine. By predicting how different structural modifications will affect biological activity and physicochemical properties, researchers can design more effective candidates for further testing.

The future direction of research on 4-(6-methylpyridazin - 3 - yloxy)oxolan - 3 - amine includes exploring its potential as a lead compound for covalent inhibitors. Covalent drugs form stable bonds with target proteins, leading to prolonged inhibition compared to traditional reversible binders. This approach has gained traction in oncology due to its high specificity and sustained activity against resistant mutants. Investigating the covalent binding properties of this compound could open new avenues for treating diseases driven by target mutations.

Additionally, the integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of novel derivatives of 4-(6-methylpyridazin - 3 - yloxy)oxolan - 3 - amine. AI-driven platforms can analyze vast datasets to predict optimal modifications that enhance biological activity while minimizing off-target effects. This synergy between experimental chemistry and computational biology promises to streamline the development pipeline and bring new therapeutic entities to market more rapidly.

In conclusion,4-(6-methylpyridazin - 3-yloxy)oxolan - 3-am ine (CAS No: 2197522–29–3) represents a compelling example of how structural innovation can yield compounds with significant therapeutic potential. Its unique combination of pharmacophoric elements makes it a valuable scaffold for designing drugs targeting diverse diseases. As research continues to uncover new biological functions and synthetic strategies,this molecule is poised to play an increasingly important role in the development of next-generation pharmaceuticals.